Cas no 13030-92-7 (2,7-Oxecanedione)

• Product Name: 2,7-Oxecanedione
• CAS No: 13030-92-7
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 186931
• PubChem ID: 266992
• Update Time: 2025-04-19

2,7-Oxecanedione Chemical and Physical Properties

Names and Identifiers

• 2,7-Oxecanedione
• oxecane-2,7-dione
• 6-Ketononanolide
• 6-oxononano-9-lactone
• AC1L6H8Z
• AC1Q6HRS
• NSC106088
• oxecane-2,7-quinone
• SureCN3324936
• 13030-92-7
• Nonanoic acid, .theta.-lactone
• NSC-106088
• oxacyclodeca-2,7-dione
• SCHEMBL3324936
• DTXSID10295884

• Inchi： 1S/C9H14O3/c10-8-4-1-2-6-9(11)12-7-3-5-8/h1-7H2
• InChI Key： XVJSPKCFYMUFRT-UHFFFAOYSA-N
• SMILES： O1C(CCCCC(CCC1)=O)=O

Computed Properties

• Exact Mass: 170.09432
• Monoisotopic Mass: 170.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37